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Compound of Interest

Compound Name: Lead bromate

CAS No.: 34018-28-5

Cat. No.: B1506321

Get Quote

An In-depth Technical Guide to the Core Properties of Lead Bromate Monohydrate

This technical guide provides a comprehensive overview of the known properties of lead
bromate monohydrate (Pb(BrO₃)₂ · H₂O). It is intended for researchers, scientists, and drug

development professionals who require detailed information on this inorganic compound. This

document summarizes its physicochemical properties, outlines plausible experimental

protocols for its synthesis and characterization, and includes visualizations of key experimental

workflows.

Physicochemical Properties
Lead bromate monohydrate is a colorless crystalline solid.[1] While specific quantitative data

for the monohydrate is limited, the following tables summarize the available information for the

compound and its anhydrous form. It is important to note the distinction in the data presented.

Table 1: General and Physical Properties of Lead Bromate
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Property Value Notes

Chemical Formula Pb(BrO₃)₂ · H₂O Monohydrate

Pb(BrO₃)₂ Anhydrous

Molecular Weight 481.02 g/mol [2] Monohydrate

463.00 g/mol [3][4] Anhydrous

Appearance Colorless crystals[3] Monohydrate

Density (d) 5.53 g/cm³[3]

The provided source mentions

this for the monohydrate, but it

may refer to the anhydrous

form.

Solubility

Slightly soluble in cold water,

moderately soluble in hot

water.[3]

Qualitative data for the

monohydrate.

Table 2: Thermal Properties of Lead Bromate

Property Value Notes

Decomposition Temperature 180 °C (356 °F)[3]

For the anhydrous form. The

monohydrate would first lose

its water of hydration at a lower

temperature.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of lead bromate
monohydrate are not readily available in the published literature. Therefore, the following

sections provide detailed, plausible methodologies based on general principles for the

synthesis and analysis of sparingly soluble inorganic salts.

Synthesis of Lead Bromate Monohydrate via
Precipitation
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This protocol describes the synthesis of lead bromate monohydrate by the reaction of

aqueous solutions of lead(II) nitrate and potassium bromate.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Potassium bromate (KBrO₃)

Deionized water

0.1 M Nitric acid (for washing)

Acetone (for washing)

Equipment:

250 mL beakers

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Preparation of Reactant Solutions:

Prepare a 0.5 M solution of lead(II) nitrate by dissolving the appropriate amount of

Pb(NO₃)₂ in deionized water.

Prepare a 1.0 M solution of potassium bromate by dissolving the appropriate amount of

KBrO₃ in deionized water.

Precipitation:
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Place 100 mL of the 0.5 M lead(II) nitrate solution in a 250 mL beaker with a magnetic stir

bar.

While stirring, slowly add 100 mL of the 1.0 M potassium bromate solution to the lead(II)

nitrate solution. A white precipitate of lead bromate monohydrate will form immediately.

Continue stirring the mixture for 30 minutes at room temperature to ensure complete

precipitation.

Isolation and Washing of the Precipitate:

Set up a Büchner funnel with filter paper over a vacuum flask.

Filter the precipitate under vacuum.

Wash the precipitate with three 20 mL portions of cold deionized water to remove any

unreacted reagents.

Subsequently, wash the precipitate with two 15 mL portions of 0.1 M nitric acid to remove

any co-precipitated lead hydroxide.

Finally, wash the precipitate with two 20 mL portions of acetone to aid in drying.

Drying:

Carefully transfer the filter cake to a watch glass.

Dry the product in a drying oven at 50°C for several hours until a constant weight is

achieved.

Store the dried lead bromate monohydrate in a desiccator.

Characterization Protocols
This protocol outlines the conditions for analyzing the thermal decomposition of lead bromate
monohydrate to determine its water of hydration and decomposition temperature.

Instrument:
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Simultaneous TGA/DSC instrument

Procedure:

Sample Preparation:

Accurately weigh 5-10 mg of the dried lead bromate monohydrate into an alumina or

platinum crucible.

Instrumental Parameters:

Temperature Program: Heat the sample from 25°C to 300°C at a heating rate of 10°C/min.

Atmosphere: Purge with dry nitrogen gas at a flow rate of 50 mL/min.

Data Analysis:

TGA Curve: Analyze the mass loss as a function of temperature. The initial mass loss

should correspond to the loss of one water molecule per formula unit.

DSC Curve: Analyze the heat flow as a function of temperature to identify endothermic

and exothermic events, such as dehydration and decomposition.

This protocol describes the procedure for obtaining the powder XRD pattern of lead bromate
monohydrate to confirm its crystalline phase.

Instrument:

Powder X-ray diffractometer with Cu Kα radiation.

Procedure:

Sample Preparation:

Grind a small amount of the lead bromate monohydrate sample to a fine powder using an

agate mortar and pestle.[5][6]
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Mount the powdered sample onto a zero-background sample holder. Ensure the sample

surface is flat and level with the holder.[5]

Instrumental Parameters:

Radiation: Cu Kα (λ = 1.5406 Å)

Voltage and Current: 40 kV and 40 mA

Scan Range (2θ): 10° to 80°

Step Size: 0.02°

Scan Speed: 2°/min

Data Analysis:

Compare the obtained diffraction pattern with standard diffraction databases (e.g., ICDD)

to confirm the phase identity of the synthesized product.

Visualizations
As an inorganic salt, lead bromate monohydrate is not involved in biological signaling

pathways. However, a logical workflow for its synthesis and characterization is highly relevant

for the target audience.
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Synthesis and Characterization Workflow for Lead Bromate Monohydrate

Synthesis

Characterization
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Step 5
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Characterization
Input
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Caption: Workflow for the synthesis and characterization of lead bromate monohydrate.
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Safety Information
Lead and its compounds are toxic and should be handled with appropriate safety precautions.

Wear personal protective equipment, including gloves, safety glasses, and a lab coat. All

procedures should be performed in a well-ventilated fume hood. Dispose of all lead-containing

waste according to institutional and local regulations. Pure lead bromate is noted to be less

dangerous than when prepared from lead acetate and an alkali bromate, as the latter may

detonate upon heating or friction due to occluded acetate.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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